Cas no 2639269-79-5 (tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate
• CAS No: 2639269-79-5
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 6024361
• PubChem ID: 156214140
• Update Time: 2025-10-25

tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate
• tert-Butyl 3-(4-bromobenzyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-[(4-bromophenyl)methyl]-, 1,1-dimethylethyl ester
• EN300-28294782
• 2639269-79-5
• SCHEMBL23167791
• tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate

• Inchi： 1S/C15H20BrNO2/c1-15(2,3)19-14(18)17-9-12(10-17)8-11-4-6-13(16)7-5-11/h4-7,12H,8-10H2,1-3H3
• InChI Key： QFHFWLNHZZAPPK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC2=CC=C(Br)C=C2)C1

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 385.2±15.0 °C(Predicted)
• pka: -1.58±0.40(Predicted)

Additional information on tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate (CAS No. 2639269-79-5)

tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate (CAS No. 2639269-79-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their unique structural properties and potential applications in drug discovery. The presence of both a bromophenyl group and a tert-butyl carboxylate moiety makes this compound a versatile intermediate for further functionalization, particularly in the development of novel therapeutic agents.

In recent years, the demand for azetidine-based compounds has surged, driven by their role in modulating biological activity and improving drug efficacy. Researchers are particularly interested in tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate due to its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in targeted drug delivery and precision medicine, which are among the most searched topics in pharmaceutical sciences today.

The synthesis of tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate typically involves multi-step organic reactions, including N-Boc protection and alkylation strategies. Its CAS No. 2639269-79-5 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's molecular weight and solubility profile are critical parameters for its application in high-throughput screening and medicinal chemistry workflows, which are frequently discussed in academic forums and industry publications.

From an analytical perspective, tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate is characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. The growing interest in quality control and batch-to-batch consistency in chemical synthesis further underscores the importance of such analytical rigor.

Another area of interest is the compound's potential role in catalysis and material science. The bromophenyl group, in particular, offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in constructing complex molecular architectures. These reactions are frequently searched by chemists exploring green chemistry and sustainable synthesis methods, reflecting broader societal concerns about environmental impact.

In conclusion, tert-butyl 3-[(4-bromophenyl)methyl]azetidine-1-carboxylate (CAS No. 2639269-79-5) represents a valuable tool in modern chemical research. Its applications span pharmaceutical development, catalysis, and material science, making it a subject of ongoing investigation. As the scientific community continues to explore structure-activity relationships and novel synthetic routes, this compound is poised to remain a key player in advancing both academic and industrial innovation.